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Compound of Interest

Compound Name: [Leu3]-Oxytocin

Cat. No.: B12424048

For researchers, scientists, and drug development professionals investigating the oxytocin
receptor system, [Leu3]-Oxytocin emerges as a valuable research-grade analog. This
document provides detailed application notes and protocols for the use of [Leu3]-Oxytocin,
along with a summary of commercial suppliers and the underlying signaling pathways.

Commercial Suppliers of Research-Grade [Leu3]-
Oxytocin

A selection of commercial suppliers offer [Leu3]-Oxytocin for research purposes. The table
below summarizes key product specifications from several vendors to aid in the selection of the
most suitable product for your experimental needs.
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) Product ] Available
Supplier Catalog No.  Purity . Storage
Name Sizes
Powder:
-20°C for 3
5 mg, 10 mg,
MedchemExp  [Leu3]- years. In
_ HY-P3221 >99.0% 50 mg, 100
ress Oxytocin solvent:
mg
-80°C for 6
months.[1]
Store at
BOC Leu 3- Custom -20°C, protect
) ) =>95% ] ]
Sciences Oxytocin Synthesis from light and
moisture.[2]
Simson Leu-3- Custom
) 0690004 N/A ) N/A
Pharma Oxytocin Synthesis

Note: Purity and other specifications can vary between batches. It is recommended to consult
the supplier's certificate of analysis for the most accurate information.

Oxytocin Receptor Signhaling Pathway

[Leu3]-Oxytocin is an analog of oxytocin, which exerts its effects by binding to the oxytocin
receptor (OTR), a G-protein coupled receptor (GPCR). The primary signaling cascade initiated
by OTR activation involves the Gq alpha subunit.

Prepare Receptor Membranes Incubate Membranes with: Separate Bound and Free Ligand Quantify Bound Radioactivity
(e.g., from CHO-OTR cells) - [HJ-Oxytocin (Radioligand) (e.g., Filtration) (Scintillation Counting)
9 - Varying concentrations of [Leu3]-Oxytocin 9 9
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Load cells with a
calcium-sensitive dye
(e.g., Fluo-4 AM)

Seed CHO-OTR cells Stimulate cells with varying Measure fluorescence changes
in 96-well plates concentrations of [Leu3]-Oxytocin over time

Stereotax!c Surgery: Allow for post-operative ICV Injection of Behavioral Testing
Implant guide cannula : . N N
. . recovery [Leu3]-Oxytocin or Vehicle (e.g., Social Interaction Test)
into lateral ventricle

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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